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Compound of Interest

2-Chloro-4-
Compound Name:

(trifluoromethyl)quinoline

Cat. No.: B1351144

Technical Guide: 2-Chloro-4-
(trifluoromethyl)quinoline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and analysis of 2-Chloro-4-(trifluoromethyl)quinoline, a key intermediate in medicinal
chemistry and drug discovery.

Core Compound Data

The fundamental physicochemical properties of 2-Chloro-4-(trifluoromethyl)quinoline are
summarized below.
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Property Value Citations
Chemical Formula C10H5CIF3N [1112][3]
Molecular Weight 231.60 g/mol [11[2][3]
Monoisotopic Mass 231.0062613 Da [1]
Physical Form Solid

Melting Point 39-42 °C

CAS Number 2806-29-3 [2][3]

Synthesis Protocol

The synthesis of 2-Chloro-4-(trifluoromethyl)quinoline can be achieved through the
chlorination of its corresponding 4-hydroxyquinoline precursor. A general and widely applicable
method involves the use of a strong chlorinating agent such as phosphorus oxychloride
(POCI5).

Experimental Protocol: Chlorination of 4-Hydroxy-2-(trifluoromethyl)quinoline

This protocol is based on established methodologies for the conversion of hydroxyquinolines to
chloroquinolines.

Materials:

e 4-Hydroxy-2-(trifluoromethyl)quinoline (1.0 equivalent)
e Phosphorus oxychloride (POCIs) (excess)

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a stirring mechanism, carefully
add 4-Hydroxy-2-(trifluoromethyl)quinoline to an excess of phosphorus oxychloride.

o Heat the reaction mixture to reflux. The progress of the reaction should be monitored using
an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).
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e Once the reaction is complete, allow the mixture to cool to room temperature.

e Slowly and cautiously, pour the cooled reaction mixture onto crushed ice with vigorous
stirring to quench the excess POCIs.

» Neutralize the acidic solution with a suitable base, such as a saturated solution of sodium
bicarbonate or ammonium hydroxide, until the product precipitates out of the solution.

o Collect the solid precipitate by vacuum filtration.

e The crude product can be further purified by recrystallization from an appropriate solvent
system to yield pure 2-Chloro-4-(trifluoromethyl)quinoline.

Synthetic Workflow

The logical flow for the synthesis of the target compound from a precursor is depicted below.
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Synthesis Workflow for 2-Chloro-4-(trifluoromethyl)quinoline

4-Hydroxy-2-(trifluoromethyl)quinoline Phosphorus Oxychloride (POCIs)

Quenching with Ice Water

Neutralization & Precipitation

Filtration & Purification

(Z-ChI0ro-4-(trif|u0romethyl)quinoIineD

Click to download full resolution via product page

Caption: A diagram illustrating the key steps in the synthesis of 2-Chloro-4-
(trifluoromethyl)quinoline.

Analytical Characterization

The structural elucidation and purity assessment of 2-Chloro-4-(trifluoromethyl)quinoline are
typically performed using a combination of standard analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: Provides information on the number and chemical environment of protons in the
molecule, confirming the aromatic and substituent protons.

e 13C NMR: Used to determine the number and types of carbon atoms, including the
characteristic shifts for carbons attached to fluorine and chlorine.

e 19F NMR: A crucial technique for confirming the presence and chemical environment of the
trifluoromethyl group.

Mass Spectrometry (MS):

e This technique is used to determine the molecular weight of the compound and to study its
fragmentation patterns for structural confirmation. The analysis would aim to identify the
molecular ion peak corresponding to the calculated molecular weight.

High-Performance Liquid Chromatography (HPLC):

 HPLC is employed to determine the purity of the synthesized compound. A reverse-phase
C18 column is commonly used with a suitable mobile phase, and detection is often
performed using a UV detector.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1351144#2-chloro-4-trifluoromethyl-quinoline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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